N-Acetylcysteinamide

• CAS RN: 10061-64-0
• Molecular Formula: C9H7ClN2O3S
• Molecular Weight: 162.21 g/mol
• IUPAC Name: (2S)-2-acetamido-3-sulfanylpropanamide
• InChI: InChI=1S/C5H10N2O2S/c1-3(8)7-4(2-10)5(6)9/h4,10H,2H2,1H3,(H2,6,9)(H,7,8)/t4-/m1/s1
• InChI Key: UJCHIZDEQZMODR-SCSAIBSYSA-N
• Isomeric SMILES: CC(=O)N[C@H](CS)C(=O)N
• SMILES: CC(=O)NC(CS)C(=O)N
• synonyms: 2-acetamido-3-mercapto-L-propionamide; N-Acetylcysteinamide; N-Acetylcysteine amide

Description

N-Acetylcysteinamide (NACA) is a chemical compound that has been studied extensively for its potential therapeutic applications. It is a derivative of N-acetylcysteine (NAC), which is commonly used as a mucolytic agent and antioxidant. NACA has been shown to have a variety of biochemical and physiological effects, and has been investigated for its potential use in treating a range of conditions, including neurodegenerative diseases, cancer, and inflammation.

Mechanism of Action

The mechanism of action of N-Acetylcysteinamide is not fully understood, but it is thought to act as an antioxidant and anti-inflammatory agent. It may also have direct effects on cellular signaling pathways, including the regulation of gene expression.
Biochemical and Physiological Effects
N-Acetylcysteinamide has been shown to have a variety of biochemical and physiological effects, including the regulation of oxidative stress, inflammation, and apoptosis. It has also been shown to have anti-angiogenic effects, which may be relevant in the context of cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using N-Acetylcysteinamide in lab experiments is that it is relatively easy to synthesize and purify. It is also relatively stable, and can be stored for long periods of time without significant degradation. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on N-Acetylcysteinamide. One area of interest is its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in cancer treatment, either as a standalone therapy or in combination with other treatments. Additionally, further research is needed to fully understand the mechanism of action of N-Acetylcysteinamide, which may help to identify additional therapeutic applications.

Synthesis Methods

N-Acetylcysteinamide can be synthesized from NAC using a variety of methods, including reaction with acetic anhydride and reaction with ethyl chloroformate. The purity of the resulting compound can be increased through recrystallization or column chromatography.

Scientific Research Applications

N-Acetylcysteinamide has been the subject of a number of scientific studies investigating its potential therapeutic applications. In particular, it has been investigated for its neuroprotective effects, with studies showing that it can protect against oxidative stress and inflammation in the brain. It has also been studied for its potential anti-cancer effects, with research suggesting that it may be able to inhibit the growth of cancer cells.